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5-Chlorobenzo[d][1,3]dioxol-4-

amine

CAS No.: 379228-45-2

Cat. No.: B1250420

Get Quote

For Researchers, Scientists, and Drug Development Professionals

The relentless rise of antimicrobial resistance necessitates the urgent discovery and

development of novel therapeutic agents. Among the myriad of scaffolds explored in medicinal

chemistry, the 1,3-benzodioxole moiety has emerged as a privileged structure, demonstrating a

broad spectrum of biological activities. This guide provides a comprehensive comparison of the

antimicrobial performance of various benzodioxole derivatives, supported by experimental

data, to aid researchers in navigating this promising class of compounds.

The Versatile Benzodioxole Scaffold: A Foundation
for Antimicrobial Design
The 1,3-benzodioxole ring system is a key structural feature in numerous natural products and

synthetic compounds exhibiting significant biological effects. Its unique electronic and

conformational properties make it an attractive starting point for the design of new antimicrobial

agents. The ability to readily modify the benzodioxole core at various positions allows for the
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fine-tuning of its physicochemical properties and biological activity, leading to the development

of derivatives with enhanced potency and selectivity.

Comparative Antimicrobial Activity: A Data-Driven
Overview
The antimicrobial efficacy of benzodioxole derivatives is intrinsically linked to their structural

features. This section presents a comparative analysis of the Minimum Inhibitory Concentration

(MIC) values of representative benzodioxole derivatives against a panel of clinically relevant

bacteria and fungi. The data is compiled from various studies to provide a broad overview of

their potential.

Antibacterial Activity
Benzodioxole derivatives have demonstrated notable activity against both Gram-positive and

Gram-negative bacteria, including drug-resistant strains like Methicillin-Resistant

Staphylococcus aureus (MRSA).

Table 1: Comparative Antibacterial Activity (MIC in µg/mL) of Benzodioxole Derivatives
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Derivativ
e Class

Compoun
d
Example

S. aureus MRSA E. coli
P.
aerugino
sa

Referenc
e

Schiff

Bases

Derivative

2
-

Inhibits 4/5

tested

strains

- - [1]

Compound

10

3.89-7.81

(µM)
-

3.89-7.81

(µM)
- [1]

Aryl

Acetates

Compound

3e
125 - 250 100 [2]

Benzodiox

epine

Amides

Compound

E4
Potent - - - [3]

Pyrazoline

Derivatives

Compound

4e
110 (nM) - - - [4]

Compound

6c
- - - - [4]

Sulfonohyd

razides

Compound

5k

10.30

(µmoles/L)
-

8.37

(µmoles/L)

9.28

(µmoles/L)
[5][6]

Positive

Control
Cinoxacin 250 - 250 500 [2]

Ciprofloxac

in

9.23

(µmoles/L)
-

8.02

(µmoles/L)

8.11

(µmoles/L)
[5][6]

Note: Direct comparison of absolute values should be made with caution due to variations in

experimental conditions between studies.

Antifungal Activity
Several benzodioxole derivatives have also shown promising activity against pathogenic fungi,

including various Candida species.
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Table 2: Comparative Antifungal Activity (MIC) of Benzodioxole-Imidazole Hybrids

Compound
Candida
albicans
(µmol/mL)

Candida
tropicalis
(µmol/mL)

Candida
parapsilosi
s

Aspergillus
niger

Reference

5b - 0.289 - - [7]

5l 0.148 - Most active Most active [7]

5m 0.148 - - - [7]

5o - - Most active - [7]

Mechanism of Action: Targeting Bacterial Fatty Acid
Synthesis
A key insight into the antibacterial activity of certain benzodioxole derivatives is their potential

to inhibit β-ketoacyl-acyl carrier protein synthase III (FabH).[1] FabH is a crucial enzyme that

catalyzes the initial condensation step in the bacterial type II fatty acid synthesis (FAS-II)

pathway, which is essential for bacterial survival. The inhibition of this enzyme disrupts the

production of vital membrane phospholipids, leading to bacterial cell death.
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Figure 1: Proposed mechanism of action of benzodioxole derivatives via inhibition of the

bacterial FabH enzyme.

Molecular docking studies have suggested that benzodioxole derivatives can bind to the active

site of the E. coli FabH enzyme, preventing the binding of its natural substrates and thereby

halting the fatty acid synthesis cascade.[1]
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Structure-Activity Relationship (SAR) Insights
The antimicrobial potency of benzodioxole derivatives is highly dependent on the nature and

position of substituents on the core structure. Key SAR observations include:

Schiff Bases: The formation of Schiff bases from benzodioxole aldehydes has been a

successful strategy to enhance antibacterial activity. The imine linkage and the nature of the

amine substituent play a crucial role in determining the spectrum and potency of activity.[1]

Amide Derivatives: The introduction of an amide linkage has also yielded potent antimicrobial

agents. The nature of the substituents on the amide nitrogen can significantly influence

activity.[3]

Pyrazoline Hybrids: The incorporation of a pyrazoline ring has been shown to produce

compounds with significant antibacterial activity, particularly against Gram-positive bacteria.

[4]

Electron-Withdrawing Groups: For antifungal benzazole derivatives, the presence of

electron-withdrawing groups at position 5 of the benzazole ring has been shown to increase

activity against Candida albicans.[8]

Experimental Protocol: Broth Microdilution for MIC
Determination
To ensure the reproducibility and comparability of antimicrobial susceptibility data, standardized

methodologies are paramount. The following is a detailed protocol for the broth microdilution

method, based on the guidelines from the Clinical and Laboratory Standards Institute (CLSI).

Objective: To determine the Minimum Inhibitory Concentration (MIC) of a benzodioxole

derivative against a specific bacterial strain.

Materials:

Benzodioxole derivative (test compound)

Bacterial strain (e.g., Staphylococcus aureus ATCC 29213)
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Cation-adjusted Mueller-Hinton Broth (CAMHB)

Sterile 96-well microtiter plates

Sterile reagent reservoirs

Multichannel pipette

Spectrophotometer

0.5 McFarland turbidity standard

Sterile saline or broth for inoculum preparation

Positive control antibiotic (e.g., Ciprofloxacin)

Solvent for test compound (e.g., DMSO)

Procedure:

Preparation of Test Compound Stock Solution: Dissolve the benzodioxole derivative in a

suitable solvent (e.g., DMSO) to a high concentration (e.g., 10 mg/mL).

Preparation of Microtiter Plates:

Add 100 µL of CAMHB to wells 2 through 12 of a 96-well plate.

Add 200 µL of the test compound stock solution (appropriately diluted in CAMHB to twice

the highest desired final concentration) to well 1.

Serial Dilution:

Perform a two-fold serial dilution by transferring 100 µL from well 1 to well 2. Mix well by

pipetting up and down.

Continue this serial dilution across the plate from well 2 to well 10.

Discard 100 µL from well 10.
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Well 11 serves as the growth control (no compound).

Well 12 serves as the sterility control (no bacteria).

Inoculum Preparation:

From a fresh agar plate, select 3-5 isolated colonies of the bacterial strain.

Suspend the colonies in sterile saline or broth to match the turbidity of a 0.5 McFarland

standard (approximately 1.5 x 10⁸ CFU/mL).

Dilute this suspension in CAMHB to achieve a final inoculum density of approximately 5 x

10⁵ CFU/mL in each well.

Inoculation: Add 100 µL of the standardized bacterial inoculum to wells 1 through 11. Do not

inoculate well 12.

Incubation: Cover the plate and incubate at 35-37°C for 16-20 hours in ambient air.

Reading the Results:

Visually inspect the plate for turbidity. The MIC is the lowest concentration of the

compound at which there is no visible growth (i.e., the first clear well).

A spectrophotometer can be used to measure the optical density (OD) at 600 nm to

confirm the visual reading.

Start Prepare Microtiter Plate
(CAMHB in wells 2-12)

Add Test Compound
to Well 1

Perform 2-fold
Serial Dilution (Wells 1-10)

Prepare Bacterial Inoculum
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Figure 2: Experimental workflow for the broth microdilution MIC assay.

Conclusion and Future Directions
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Benzodioxole derivatives represent a promising and versatile class of compounds with

significant potential for the development of new antimicrobial agents. The data presented in this

guide highlights their broad-spectrum activity against both bacteria and fungi. The identification

of the bacterial FabH enzyme as a potential target provides a solid foundation for mechanism-

based drug design and optimization.

Future research should focus on:

Systematic SAR studies: To delineate the key structural features required for optimal potency

and selectivity.

Mechanism of action studies: To further validate FabH as a target and explore other potential

mechanisms.

In vivo efficacy and toxicity studies: To translate the promising in vitro activity into potential

therapeutic candidates.

Exploration of novel derivatives: To expand the chemical space and identify new leads with

improved pharmacological profiles.

By leveraging the insights provided in this guide, researchers can accelerate the development

of novel benzodioxole-based antimicrobial agents to combat the growing threat of infectious

diseases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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